Cas no 2227688-71-1 (rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol
• CAS No: 2227688-71-1
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 6194358
• PubChem ID: 165601645
• Update Time: 2025-06-13

rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol
• EN300-1635895
• 2227688-71-1

• Inchi： 1S/C7H12ClNO/c1-5(8)2-6-3-9-4-7(6)10/h6-7,9-10H,1-4H2/t6-,7-/m1/s1
• InChI Key： IQMBRQCKIHOBKQ-RNFRBKRXSA-N
• SMILES： ClC(=C)C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2227688-71-1)

The compound rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2227688-71-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The 2-chloroprop-2-en-1-yl moiety and the hydroxyl group at the 3-position of the pyrrolidine ring contribute to its reactivity, enabling diverse chemical transformations. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol has surged, driven by the growing emphasis on stereoselective synthesis in medicinal chemistry. This compound’s ability to serve as a precursor for asymmetric catalysis and ligand design aligns with the industry’s shift toward greener and more efficient synthetic methodologies. Its CAS No. 2227688-71-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The structural features of rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol also make it a candidate for studying molecular interactions and conformational dynamics. Computational chemists and crystallographers often explore its 3D configuration to understand its binding affinity with biological targets. Additionally, its chloroalkene group offers opportunities for cross-coupling reactions, a hot topic in modern organic synthesis. These attributes position the compound as a versatile tool for addressing challenges in drug design and material science.

From an industrial perspective, rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol is gaining traction due to its scalability and compatibility with continuous flow chemistry—a trend revolutionizing pharmaceutical manufacturing. Companies are investing in high-throughput screening to identify derivatives of this compound for niche applications, such as allosteric modulators or proteolysis-targeting chimeras (PROTACs). Its CAS No. 2227688-71-1 is often associated with patents highlighting its utility in innovative therapeutic platforms.

Environmental and regulatory considerations also play a role in the compound’s adoption. Researchers are exploring biodegradable alternatives to traditional intermediates, and rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol is being evaluated for its eco-friendly synthesis routes. This aligns with the broader push for green chemistry and sustainable development goals (SDGs), making it a topic of interest in academic and industrial forums.

In summary, rac-(3R,4S)-4-(2-chloroprop-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2227688-71-1) represents a convergence of synthetic utility, biological relevance, and industrial applicability. Its role in advancing precision medicine and catalytic technologies ensures its continued prominence in scientific literature and commercial pipelines. As the field evolves, this compound is poised to remain a focal point for innovation in organic chemistry and pharmaceutical sciences.